Cas no 2228868-67-3 (5-(nitromethyl)-2,3-dihydro-1H-indene)

• Product Name: 5-(nitromethyl)-2,3-dihydro-1H-indene
• CAS No: 2228868-67-3
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6083597
• PubChem ID: 165612100
• Update Time: 2025-11-06

5-(nitromethyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 5-(nitromethyl)-2,3-dihydro-1H-indene
• EN300-1746662
• 2228868-67-3

• Inchi： 1S/C10H11NO2/c12-11(13)7-8-4-5-9-2-1-3-10(9)6-8/h4-6H,1-3,7H2
• InChI Key： PYYYPEHPRJMNHL-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C=CC2=C(C=1)CCC2)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 5-(nitromethyl)-2,3-dihydro-1H-indene

5-(Nitromethyl)-2,3-Dihydro-1H-Indene: A Comprehensive Overview

5-(Nitromethyl)-2,3-dihydro-1H-indene (CAS No. 2228868-67-3) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a nitromethyl group with a dihydroindene framework. The dihydroindene core is a bicyclic structure that provides a rigid and aromatic system, while the nitromethyl group introduces electron-withdrawing properties, making it a versatile building block for various applications.

The synthesis of 5-(nitromethyl)-2,3-dihydro-1H-indene has been extensively studied, with researchers exploring various methodologies to optimize its production. One of the most common approaches involves the nitration of dihydroindene derivatives, followed by reduction and functionalization steps. Recent advancements in catalytic systems have enabled higher yields and improved selectivity in these reactions, making the compound more accessible for large-scale applications.

From a structural perspective, 5-(nitromethyl)-2,3-dihydro-1H-indene exhibits a conjugated system that contributes to its unique electronic properties. The dihydroindene framework is characterized by two fused rings—a six-membered benzene ring and a five-membered cyclopentane ring—creating a rigid and planar structure. The nitromethyl group at the 5-position introduces steric hindrance and electron-withdrawing effects, which influence the compound's reactivity and spectral properties.

Recent studies have highlighted the potential of 5-(nitromethyl)-2,3-dihydro-1H-indene in various applications. For instance, its electron-withdrawing properties make it an attractive candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this compound into polymer blends can enhance charge transport properties, leading to improved device performance.

In addition to its electronic applications, 5-(nitromethyl)-2,3-dihydro-1H-indene has shown promise in drug discovery efforts. Its rigid structure and functionalizable groups make it an ideal scaffold for designing bioactive molecules. Recent studies have explored its potential as a kinase inhibitor and anti-inflammatory agent, with encouraging results in preclinical models.

The physical properties of 5-(nitromethyl)-2,3-dihydro-1H-indene are also worth noting. It has a melting point of approximately 140°C and is soluble in common organic solvents such as dichloromethane and THF. Its UV-vis spectrum reveals strong absorption bands due to the conjugated π-system, making it suitable for applications in optoelectronics.

From an environmental perspective, the synthesis and handling of 5-(nitromethyl)-2,3-dihydro-1H-indene must adhere to standard safety protocols. While it is not classified as a hazardous material under current regulations, proper precautions should be taken during its synthesis and storage to minimize exposure risks.

In conclusion, 5-(nitromethyl)-2,3-dihydro-1H-indene (CAS No. 2228868-67-3) is a versatile compound with significant potential in multiple fields. Its unique structure and functional properties make it an invaluable tool for researchers seeking innovative solutions in organic electronics, drug discovery, and materials science. As research continues to uncover new applications for this compound, its role in advancing technological and medical frontiers is likely to grow even further.